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Compound of Interest

Compound Name: 5'-Demethylaquillochin

Cat. No.: B7982125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document addresses the inquiry regarding the chemical compound 5'-
Demethylaquillochin, providing its fundamental identifiers. However, it must be noted that a

comprehensive technical guide, including in-depth experimental protocols and signaling

pathway diagrams, cannot be constructed at this time due to the absence of publicly available

scientific data on this specific molecule.

Core Chemical Information
While detailed biological data is not available, the essential chemical identifiers for 5'-
Demethylaquillochin have been established. This information is crucial for substance

identification and procurement for any future research endeavors.

Identifier Value Source(s)

CAS Number 305364-91-4 [1][2][3][4]

Molecular Formula C₂₀H₁₈O₉ [2][3]

Status of In-Depth Technical Data
Extensive searches for peer-reviewed literature and technical datasheets concerning 5'-
Demethylaquillochin have yielded no specific information regarding its biological activity,
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associated signaling pathways, or established experimental protocols. The core requirements

for a detailed technical guide, including quantitative data for comparison, methodologies for key

experiments, and visualizations of molecular interactions, cannot be met with the currently

available information.

It is important to note that 5'-Demethylaquillochin belongs to the broad class of isoquinoline

alkaloids. This class of compounds is known for a wide range of biological activities. However,

it is crucial to emphasize that any properties of related compounds cannot be directly

extrapolated to 5'-Demethylaquillochin without specific experimental validation.

Future Research and Information Gaps
The lack of available data on 5'-Demethylaquillochin highlights a significant information gap.

This presents an opportunity for novel research into its potential pharmacological properties.

Future studies would need to establish its basic biological effects, mechanism of action, and

potential therapeutic applications from the ground up.

As no experimental workflows or signaling pathways involving 5'-Demethylaquillochin have

been documented, the creation of corresponding diagrams as requested is not possible.

In conclusion, while the fundamental chemical identity of 5'-Demethylaquillochin is known, its

biological role and pharmacological potential remain uncharacterized in the public scientific

domain. Further research is required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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